Cas no 1228551-86-7 (1-(6-bromo-2-naphthalenyl)-2-chloroethanone)

• Product Name: 1-(6-bromo-2-naphthalenyl)-2-chloroethanone
• CAS No: 1228551-86-7
• MF: C₁₂H₈BrClO
• MW: 283.548321723938
• CID: 2111402
• Update Time: 2023-11-19

1-(6-bromo-2-naphthalenyl)-2-chloroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-2-naphthalenyl)-2-chloroEthanone
• VPGPECRRZUJQEN-UHFFFAOYSA-N
• 1-(6-bromonaphthalen-2-yl)-2-chloroethanone
• 1-(6-Bromo-naphthalen-2-yl)-2-chloro-ethanone
• CID 86670862
• Ethanone, 1-(6-bromo-2-naphthalenyl)-2-chloro-
• 1-(6-bromo-2-naphthalenyl)-2-chloroethanone

• Inchi： 1S/C12H8BrClO/c13-11-4-3-8-5-10(12(15)7-14)2-1-9(8)6-11/h1-6H,7H2
• InChI Key： VPGPECRRZUJQEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(CCl)=O)C=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• Boiling Point: 397.9±17.0 °C(Predicted)